Cas no 1261967-54-7 (2-Methyl-5-(4-methylthiophenyl)phenol)

• Product Name: 2-Methyl-5-(4-methylthiophenyl)phenol
• CAS No: 1261967-54-7
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• MDL: MFCD18313252
• CID: 5148721
• Update Time: 2026-03-03

2-Methyl-5-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-5-(4-METHYLTHIOPHENYL)PHENOL
• 2-Methyl-5-(4-methylthiophenyl)phenol

• MDL： MFCD18313252
• Inchi： 1S/C14H14OS/c1-10-3-4-12(9-14(10)15)11-5-7-13(16-2)8-6-11/h3-9,15H,1-2H3
• InChI Key： DIZOKOJCQGPCCD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5

Additional information on 2-Methyl-5-(4-methylthiophenyl)phenol

2-Methyl-5-(4-methylthiophenyl)phenol: A Comprehensive Overview

2-Methyl-5-(4-methylthiophenyl)phenol, a compound with the CAS number 1261967-54-7, is an intriguing organic molecule that has garnered attention in various scientific domains. This compound, often referred to as MTPP (Methylthiophenyl Phenol), belongs to the class of phenolic compounds and is characterized by its unique structural features and potential applications in chemistry, biology, and materials science.

The molecular structure of 2-Methyl-5-(4-methylthiophenyl)phenol consists of a phenol ring substituted with a methyl group at the 2-position and a 4-methylthiophenyl group at the 5-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The presence of the thiophene ring introduces additional aromaticity and potential for conjugation, which can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of MTPP in medicinal chemistry, particularly in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing more complex structures with potential pharmacological activities. For instance, MTPP has been used as an intermediate in the synthesis of anti-inflammatory agents and antioxidants, leveraging its phenolic hydroxyl group and sulfur-containing moiety for enhanced biological activity.

In terms of synthesis, MTPP can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One notable method involves the reaction of 2-methylphenol with 4-methylthiophenyl halides under specific conditions to achieve high yields. The choice of synthetic pathway depends on factors such as reaction efficiency, cost-effectiveness, and scalability for industrial applications.

The physical and chemical properties of MTPP are also areas of active research. Its solubility in organic solvents, melting point, and thermal stability have been characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and differential scanning calorimetry (DSC). These properties are crucial for determining its suitability in various chemical processes and applications.

One emerging application of MTPP is in materials science, where it has been investigated as a building block for constructing functional materials such as polymers and coordination complexes. Its ability to form hydrogen bonds due to the phenolic hydroxyl group makes it a promising candidate for designing materials with tailored properties for sensing, catalysis, or energy storage.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of MTPP using density functional theory (DFT) calculations. These studies provide insights into its reactivity towards various chemical transformations and its potential as a catalyst or ligand in organometallic reactions.

In conclusion, 2-Methyl-5-(4-methylthiophenyl)phenol (CAS No: 1261967-54-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable tool for developing innovative solutions in medicine, materials science, and beyond.